Cas no 51138-45-5 (Phenol, 2-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-)
51138-45-5 structure
Product Name:Phenol, 2-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-
CAS No:51138-45-5
MF:C16H14N2O
MW:250.295163631439
CID:363142
PubChem ID:135604545
Update Time:2025-04-19
Phenol, 2-(3-methyl-1-phenyl-1H-pyrazol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-
- 6-(5-methyl-2-phenyl-1H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
- 6-(5-Methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-ylidene)cyclohexa-2,4-dien-1-one
- 2-(5-methyl-2-phenylpyrazol-3-yl)phenol
- SCHEMBL9515499
- DTXSID00707744
- 51138-45-5
-
- Inchi: 1S/C16H14N2O/c1-12-11-15(14-9-5-6-10-16(14)19)18(17-12)13-7-3-2-4-8-13/h2-11,19H,1H3
- InChI Key: IOZIRIGPDNFKRM-UHFFFAOYSA-N
- SMILES: OC1C=CC=CC=1C1=CC(C)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 250.11072
- Monoisotopic Mass: 250.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 38Ų
Experimental Properties
- PSA: 38.05
Phenol, 2-(3-methyl-1-phenyl-1H-pyrazol-5-yl)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
51138-45-5 (Phenol, 2-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-) Related Products
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